Cas no 1150114-25-2 (2,5-Difluoro-4-thiocyanatoaniline Hydrochloride)

• Product Name: 2,5-Difluoro-4-thiocyanatoaniline Hydrochloride
• CAS No: 1150114-25-2
• MF: C₇H₅ClF₂N₂S
• MW: 222.642805814743
• MDL: MFCD11855821
• CID: 857408
• PubChem ID: 46739340
• Update Time: 2025-05-24

2,5-Difluoro-4-thiocyanatoaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-DIFLUORO-4-THIOCYANATOANILINE, HCL
• (4-amino-2,5-difluorophenyl) thiocyanate,hydrochloride
• 2,5-Difluoro-4-thiocyanatoaniline Hydrochloride
• 4-Amino-2,5-difluorophenyl thiocyanate--hydrogen chloride (1/1)
• Thiocyanic acid, 4-amino-2,5-difluorophenyl ester, hydrochloride (1:1)
• 1150114-25-2
• 2,5-Difluoro-4-thiocyanatoaniline,hcl
• MFCD11855821
• DTXSID30674950
• (4-amino-2,5-difluorophenyl) thiocyanate;hydrochloride
• BS-19324
• [(4-AMINO-2,5-DIFLUOROPHENYL)SULFANYL]FORMONITRILE HYDROCHLORIDE
• SB77242
• AKOS015898889

• MDL： MFCD11855821
• Inchi： 1S/C7H4F2N2S.ClH/c8-4-2-7(12-3-10)5(9)1-6(4)11;/h1-2H,11H2;1H
• InChI Key： JHSXQAMCTCNIDG-UHFFFAOYSA-N
• SMILES： Cl.S(C#N)C1=CC(=C(C=C1F)N)F

Computed Properties

• Exact Mass: 221.98300
• Monoisotopic Mass: 221.9830034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 75.11000
• LogP: 3.50338

Additional information on 2,5-Difluoro-4-thiocyanatoaniline Hydrochloride

Comprehensive Overview of 2,5-Difluoro-4-thiocyanatoaniline Hydrochloride (CAS No. 1150114-25-2)

2,5-Difluoro-4-thiocyanatoaniline Hydrochloride (CAS No. 1150114-25-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoro and thiocyanato functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 1150114-25-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. With the growing demand for fluorinated compounds in medicinal chemistry, 2,5-Difluoro-4-thiocyanatoaniline Hydrochloride has gained attention for its role in developing novel therapeutics. Its thiocyanate group further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the scientific community has explored the use of 2,5-Difluoro-4-thiocyanatoaniline Hydrochloride in high-throughput screening and combinatorial chemistry. These applications align with current trends in AI-driven drug discovery, where computational models predict the efficacy of fluorinated intermediates. Searches for "fluorinated aniline derivatives" and "thiocyanato compounds in pharmaceuticals" have surged, reflecting its relevance in modern research.

From a synthetic perspective, the compound's hydrochloride salt form improves solubility and stability, facilitating its use in aqueous reactions. This property is particularly valuable in green chemistry initiatives, where minimizing organic solvent use is a priority. Additionally, its difluoroaniline backbone is a key motif in PET radiopharmaceuticals, a hot topic in diagnostic imaging.

Quality control of CAS 1150114-25-2 involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring high purity for research applications. As the pharmaceutical industry shifts toward targeted therapies, demand for precisely functionalized intermediates like this compound continues to rise. Its compatibility with cross-coupling reactions further expands its utility in heterocyclic synthesis.

Environmental and safety considerations for 2,5-Difluoro-4-thiocyanatoaniline Hydrochloride follow standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper handling of thiocyanate-containing compounds is recommended. This aligns with increasing Google searches for "safe handling of fluorinated reagents" and "benign synthetic methodologies."

The compound's market availability as a research-grade chemical caters to academic and industrial labs worldwide. Suppliers often highlight its application in kinase inhibitor development, responding to the oncology research boom. Patent literature reveals its use in crop protection agents, connecting it to sustainable agriculture trends.

Future research directions for 1150114-25-2 may explore its photophysical properties for OLED materials, given the electronics industry's interest in fluorine-containing semiconductors. This potential dual-use in life sciences and advanced materials makes it a compound worth monitoring in chemical innovation pipelines.